Praeruptorin B
Praeruptorin B
(-)-Praeruptorin B is a natural product found in Peucedanum japonicum, Angelica anomala, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
73069-28-0
VCID:
VC20788524
InChI:
InChI=1S/C24H26O7/c1-7-13(3)22(26)29-20-18-16(11-9-15-10-12-17(25)28-19(15)18)31-24(5,6)21(20)30-23(27)14(4)8-2/h7-12,20-21H,1-6H3/b13-7-,14-8-
SMILES:
Molecular Formula:
C24H26O7
Molecular Weight:
426.5 g/mol
Praeruptorin B
CAS No.: 73069-28-0
Cat. No.: VC20788524
Molecular Formula: C24H26O7
Molecular Weight: 426.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (-)-Praeruptorin B is a natural product found in Peucedanum japonicum, Angelica anomala, and other organisms with data available. |
|---|---|
| CAS No. | 73069-28-0 |
| Molecular Formula | C24H26O7 |
| Molecular Weight | 426.5 g/mol |
| IUPAC Name | [8,8-dimethyl-9-[(Z)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (Z)-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C24H26O7/c1-7-13(3)22(26)29-20-18-16(11-9-15-10-12-17(25)28-19(15)18)31-24(5,6)21(20)30-23(27)14(4)8-2/h7-12,20-21H,1-6H3/b13-7-,14-8- |
| Standard InChI Key | PNTWXEIQXBRCPS-PVRNWPCDSA-N |
| Isomeric SMILES | C/C=C(/C)\C(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)/C(=C\C)/C |
| Canonical SMILES | CC=C(C)C(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)C(=CC)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator